![molecular formula C8H10O B1601983 1-Phenyl-d5-ethanol CAS No. 90162-45-1](/img/structure/B1601983.png)
1-Phenyl-d5-ethanol
Overview
Description
1-Phenyl-d5-ethanol (1-Pd5E) is a synthetic derivative of ethanol, a naturally occurring alcohol found in alcoholic beverages. It is a highly versatile compound that has a wide range of applications in research and industry. It has been used in the synthesis of pharmaceuticals, in the development of new materials, and in the manufacture of fragrances and flavors. 1-Pd5E has also been studied for its potential therapeutic applications, including its ability to modulate the activity of enzymes involved in metabolic processes.
Scientific Research Applications
Pharmaceutical Industry and Drug Discovery
1-Phenyl-d5-ethanol: is extensively used in the pharmaceutical industry, particularly in drug discovery processes . Its isotopic labeling with deuterium allows for detailed pharmacokinetic and pharmacodynamic studies. This compound helps in understanding the metabolic pathways and interactions of new drug candidates, providing insights that are crucial for developing safe and effective pharmaceuticals.
Organic Chemistry Research
In organic chemistry, 1-Phenyl-d5-ethanol serves as a valuable tool for mechanistic studies . Its unique isotopic composition aids in tracing reaction pathways, helping chemists to elucidate complex reaction mechanisms. This can lead to the development of new synthetic methods and the discovery of novel organic compounds.
Isotope Tracing Studies
The deuterium-labeled structure of 1-Phenyl-d5-ethanol makes it ideal for isotope tracing studies . Researchers use it to track the incorporation and distribution of deuterium-labeled compounds within biological systems, which is essential for understanding metabolic processes at the molecular level.
Synthesis Research
1-Phenyl-d5-ethanol: is also pivotal in synthesis research, where it is used to create more complex molecules . Its presence in a synthetic pathway can be monitored using various spectroscopic techniques, allowing for the optimization of synthesis routes and yields.
Metabolism Studies
In metabolism studies, 1-Phenyl-d5-ethanol is employed to investigate the metabolic fate of substances . It helps in identifying metabolites and understanding the metabolic stability of compounds, which is particularly important in the development of new drugs and chemicals.
Industrial Applications
While the primary use of 1-Phenyl-d5-ethanol is in scientific research, it also finds applications in various industrial processes . Its role in the development of new materials, catalysts, and production processes underscores its importance beyond the laboratory setting.
Mechanism of Action
Target of Action
1-Phenyl-d5-ethanol is a unique compound with a distinct isotopic composition
Mode of Action
Its distinct isotopic composition and blend of aromaticity and aliphatic characteristics make it a subject of interest in organic chemistry and pharmacology . It’s possible that it interacts with its targets in a way that leverages these properties, but more research is needed to confirm this.
Biochemical Pathways
Its deuterium-labeled structure and phenyl group suggest that it could be used for isotope tracing studies, providing insights into the synthesis and metabolism of diverse organic compounds .
Pharmacokinetics
Its physical properties such as boiling point of 204°c , melting point of 19-20°C , and density of 1.053 g/mL at 25°C could potentially influence its bioavailability.
Result of Action
Given its unique isotopic composition and blend of aromaticity and aliphatic characteristics , it’s plausible that it could have interesting effects at the molecular and cellular level, but more research is needed to confirm this.
properties
IUPAC Name |
1-(2,3,4,5,6-pentadeuteriophenyl)ethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10O/c1-7(9)8-5-3-2-4-6-8/h2-7,9H,1H3/i2D,3D,4D,5D,6D | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WAPNOHKVXSQRPX-VIQYUKPQSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C1=C(C(=C(C(=C1[2H])[2H])C(C)O)[2H])[2H] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30575817 | |
Record name | 1-(~2~H_5_)Phenylethan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30575817 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
127.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Phenyl-d5-ethanol | |
CAS RN |
90162-45-1 | |
Record name | 1-(~2~H_5_)Phenylethan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30575817 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 90162-45-1 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.